Cas no 2171944-53-7 (1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde)
1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde
- 2171944-53-7
- EN300-1620121
- 1-[(4-methylthiophen-3-yl)methyl]cyclopropane-1-carbaldehyde
-
- Inchi: 1S/C10H12OS/c1-8-5-12-6-9(8)4-10(7-11)2-3-10/h5-7H,2-4H2,1H3
- InChI Key: DZRXKTNQLDVYFR-UHFFFAOYSA-N
- SMILES: S1C=C(C)C(=C1)CC1(C=O)CC1
Computed Properties
- Exact Mass: 180.06088618g/mol
- Monoisotopic Mass: 180.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 45.3Ų
1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1620121-0.05g |
1-[(4-methylthiophen-3-yl)methyl]cyclopropane-1-carbaldehyde |
2171944-53-7 | 0.05g |
$1308.0 | 2023-06-04 | ||
| Enamine | EN300-1620121-0.1g |
1-[(4-methylthiophen-3-yl)methyl]cyclopropane-1-carbaldehyde |
2171944-53-7 | 0.1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1620121-0.25g |
1-[(4-methylthiophen-3-yl)methyl]cyclopropane-1-carbaldehyde |
2171944-53-7 | 0.25g |
$1432.0 | 2023-06-04 | ||
| Enamine | EN300-1620121-0.5g |
1-[(4-methylthiophen-3-yl)methyl]cyclopropane-1-carbaldehyde |
2171944-53-7 | 0.5g |
$1495.0 | 2023-06-04 | ||
| Enamine | EN300-1620121-1.0g |
1-[(4-methylthiophen-3-yl)methyl]cyclopropane-1-carbaldehyde |
2171944-53-7 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1620121-2.5g |
1-[(4-methylthiophen-3-yl)methyl]cyclopropane-1-carbaldehyde |
2171944-53-7 | 2.5g |
$3051.0 | 2023-06-04 | ||
| Enamine | EN300-1620121-5.0g |
1-[(4-methylthiophen-3-yl)methyl]cyclopropane-1-carbaldehyde |
2171944-53-7 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1620121-10.0g |
1-[(4-methylthiophen-3-yl)methyl]cyclopropane-1-carbaldehyde |
2171944-53-7 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1620121-50mg |
1-[(4-methylthiophen-3-yl)methyl]cyclopropane-1-carbaldehyde |
2171944-53-7 | 50mg |
$1129.0 | 2023-09-22 | ||
| Enamine | EN300-1620121-100mg |
1-[(4-methylthiophen-3-yl)methyl]cyclopropane-1-carbaldehyde |
2171944-53-7 | 100mg |
$1183.0 | 2023-09-22 |
1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde
Research Briefing on 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde (CAS: 2171944-53-7)
1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde (CAS: 2171944-53-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug discovery and development. The presence of both a cyclopropane ring and a thiophene moiety in its structure makes it a promising candidate for the synthesis of novel bioactive molecules.
Recent research has focused on the synthesis and characterization of 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde, with particular emphasis on its reactivity and potential as a building block for more complex pharmaceutical agents. Studies have demonstrated that this compound can undergo various chemical transformations, including nucleophilic additions and cyclization reactions, which are crucial for the development of new therapeutic agents. Its unique structural attributes also make it a valuable intermediate in the synthesis of compounds targeting specific biological pathways.
One of the key areas of interest is the potential application of 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde in the development of small-molecule inhibitors. Recent findings suggest that derivatives of this compound exhibit promising activity against certain enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. For instance, preliminary in vitro studies have shown that some derivatives can modulate the activity of kinases involved in cell proliferation and survival, highlighting their potential as anticancer agents.
In addition to its pharmacological potential, the compound has also been studied for its physicochemical properties. Researchers have investigated its stability, solubility, and bioavailability, which are critical factors for its development into a viable drug candidate. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to characterize the compound and its derivatives, providing valuable insights into their molecular structures and interactions.
The synthesis of 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde has been optimized in recent studies to improve yield and purity. Novel synthetic routes have been explored, including the use of catalytic systems and green chemistry approaches, to enhance the efficiency and sustainability of the production process. These advancements are expected to facilitate the large-scale production of the compound for further biological evaluation.
In conclusion, 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde (CAS: 2171944-53-7) represents a promising scaffold in medicinal chemistry, with potential applications in the development of new therapeutic agents. Ongoing research is focused on expanding the repertoire of its derivatives and elucidating their mechanisms of action. Future studies will likely explore its in vivo efficacy and safety profile, paving the way for its potential clinical translation.
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